Cas no 514820-49-6 ((3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-alpha-(phenylmethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate)
514820-49-6 structure
Product Name:(3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-alpha-(phenylmethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate
CAS No:514820-49-6
MF:C20H27BF3NO4
MW:413.238896608353
CID:68359
PubChem ID:74764070
Update Time:2025-04-18
(3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-alpha-(phenylmethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- (3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-alpha-(phenylmethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate
- (r)-borophe-(+)-pinanediol-cf3co2h
- (+)-pinanediol (R)-1-amino-2-phenylethane-1-boronate trifluoroacetate salt
- 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine, hexahydro-3a,5,5-trimethyl-.alpha.-(phenylmethyl)-,(3aS,4S,6S,7aR)-,TFA salt
- FT-0603988
- 514820-49-6
-
- Inchi： 1S/C18H26BNO2.C2HF3O2/c1-17(2)13-10-14(17)18(3)15(11-13)21-19(22-18)16(20)9-12-7-5-4-6-8-12;3-2(4,5)1(6)7/h4-8,13-16H,9-11,20H2,1-3H3;(H,6,7)
- InChI Key： YJRYQGLPPMUWRO-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(F)F.O1B(C(CC2C=CC=CC=2)N)OC2CC3CC(C12C)C3(C)C
Computed Properties
- Exact Mass: 412.20221
- Monoisotopic Mass: 413.1985230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 520
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- PSA: 81.78
- LogP: 4.57740
(3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-alpha-(phenylmethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate Related Literature
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